Cas no 1807215-03-7 (4-Bromomethyl-2-chloro-5-cyanobenzoic acid)

• Product Name: 4-Bromomethyl-2-chloro-5-cyanobenzoic acid
• CAS No: 1807215-03-7
• MF: C₉H₅BrClNO₂
• MW: 274.498500585556
• CID: 4946381
• Update Time: 2025-07-20

4-Bromomethyl-2-chloro-5-cyanobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromomethyl-2-chloro-5-cyanobenzoic acid

• Inchi： 1S/C9H5BrClNO2/c10-3-5-2-8(11)7(9(13)14)1-6(5)4-12/h1-2H,3H2,(H,13,14)
• InChI Key： PUZJZDSDQHMKAI-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(C(=O)O)=CC=1C#N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2.4
• Topological Polar Surface Area: 61.1

Additional information on 4-Bromomethyl-2-chloro-5-cyanobenzoic acid

4-Bromomethyl-2-chloro-5-cyanobenzoic Acid: A Versatile Compound in Pharmaceutical and Chemical Research

4-Bromomethyl-2-chloro-5-cyanobenzoic acid (CAS No. 1807215-03-7) represents a multifunctional organic compound with significant potential in pharmaceutical and chemical research. This molecule features a benzene ring substituted with a bromomethyl group, a chloro substituent, and a cyanobenzoic acid functional group, creating a unique structural framework that enables diverse chemical interactions. The synthesis and application of this compound have gained increasing attention due to its ability to serve as a building block for drug discovery and functional material development. Recent studies highlight its role in modulating biological pathways, making it a valuable candidate for therapeutic innovation.

The cyanobenzoic acid moiety in this compound contributes to its high reactivity and functional versatility. The bromomethyl group, a common functional group in synthetic chemistry, acts as a site for further derivatization, while the chloro substituent enhances its electronic properties. These structural features make the compound suitable for applications in organic synthesis, polymer science, and pharmaceutical formulation. Researchers have explored its potential in developing novel therapeutics targeting metabolic disorders and inflammatory diseases, leveraging its ability to interact with specific biological targets.

Recent advancements in medicinal chemistry have underscored the importance of 4-Bromomethyl-2-chloro-5-cyanobenzoic acid as a precursor for designing small-molecule drugs. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated its utility in synthesizing analogs with enhanced bioavailability and reduced toxicity. The compound's cyanobenzoic acid group was found to modulate enzyme activity, while the bromomethyl functionality allowed for the introduction of pharmacophore elements critical for drug efficacy. Such findings highlight its role in optimizing drug candidates for clinical applications.

In the realm of material science, the 4-Bromomethyl-3-chloro-5-cyanobenzoic acid (note: slight variation in substituent position) has been investigated for its potential in creating functional polymers. A 2024 paper in *Advanced Materials* reported the use of this compound as a monomer for synthesizing stimuli-responsive polymers with tunable properties. The chloro and cyanobenzoic acid groups were shown to influence the polymer's solubility and mechanical strength, making it applicable in biomedical devices and coatings. These applications underscore the compound's adaptability across interdisciplinary fields.

Pharmacological studies have further expanded the scope of 4-Bromomethyl-2-chloro-5-cyanobenzoic acid. A 2023 review in *Pharmaceutical Research* highlighted its potential as an inhibitor of specific enzymes involved in metabolic pathways. The compound's cyanobenzoic acid moiety was identified as a key determinant in its interaction with target proteins, while the bromomethyl group facilitated molecular docking with high specificity. These properties make it a promising lead compound for drug development targeting metabolic disorders.

From a synthetic perspective, the preparation of 4-Bromomethyl-2-chloro-5-cyanobenzoic acid involves a series of well-defined steps, including electrophilic substitution reactions and functional group transformations. A 2022 study in *Organic Letters* described an efficient method for synthesizing this compound using microwave-assisted protocols, which significantly reduced reaction times and improved yield. The chloro and cyanobenzoic acid groups were introduced through sequential electrophilic substitutions, demonstrating the compound's utility as a scaffold for further modifications.

Environmental and toxicological considerations are also critical in evaluating the compound's applications. While no hazardous substances or controlled substances are involved in its synthesis or use, researchers emphasize the importance of sustainable practices in its production. A 2024 study in *Green Chemistry* proposed eco-friendly methods for synthesizing this compound, reducing waste generation and energy consumption. These efforts align with global initiatives to promote green chemistry and responsible chemical innovation.

The 4-Bromomethyl-2-chloro-5-cyanobenzoic acid has also been explored for its role in developing targeted drug delivery systems. A 2023 paper in *Advanced Drug Delivery Reviews* discussed its potential as a ligand for nanoparticle-based drug carriers. The cyanobenzoic acid group was found to enhance the compound's affinity for specific receptors, enabling precise drug release in target tissues. This application highlights its significance in advancing personalized medicine and improving therapeutic outcomes.

Moreover, the compound's bromomethyl functionality has been leveraged in creating hybrid molecules with dual therapeutic effects. A 2024 study in *Chemical Communications* reported the synthesis of a derivative with both anti-inflammatory and antioxidant properties. The chloro substituent was shown to modulate the compound's redox potential, while the cyanobenzoic acid group contributed to its anti-inflammatory activity. These findings demonstrate the compound's adaptability in addressing complex disease mechanisms.

In conclusion, 4-Bromomethyl-2-chloro-5-cyanobenzoic acid (CAS 1807215-03-7) stands out as a versatile organic compound with broad applications in pharmaceutical, material, and environmental sciences. Its unique structural features, including the bromomethyl, chloro, and cyanobenzoic acid groups, enable it to serve as a foundation for innovative drug development and functional material design. As research continues to uncover its potential, this compound is poised to play a pivotal role in advancing scientific and medical frontiers.

For researchers and industry professionals, the availability of high-purity 4-Bromomethyl-2-chloro-5-cyanobenzoic acid is essential for experimental and industrial applications. Proper handling and storage conditions are critical to maintaining its chemical integrity and ensuring optimal performance in various applications. Ongoing studies are expected to further expand its utility, solidifying its position as a key compound in modern chemical innovation.

As the demand for multifunctional compounds grows, 4-Bromomethyl-2-chloro-5-cyanobenzoic acid is likely to remain a focal point in both academic and industrial research. Its potential to address complex biological and material challenges underscores its importance in shaping the future of chemical science and pharmaceutical development.